(S)-6-Methyl-1,4-oxazepan-6-ol Hydrochloride

Chiral Synthesis Quality Control Medicinal Chemistry
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C6H14ClNO2
Molecular Weight 167.63 g/mol
Cat. No. B15553286
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Technical Parameters


Basic Identity
Product Name(S)-6-Methyl-1,4-oxazepan-6-ol Hydrochloride
Molecular FormulaC6H14ClNO2
Molecular Weight167.63 g/mol
Structural Identifiers
InChIInChI=1S/C6H13NO2.ClH/c1-6(8)4-7-2-3-9-5-6;/h7-8H,2-5H2,1H3;1H/t6-;/m0./s1
InChIKeyPLUABQKKNGKUKS-RGMNGODLSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 500 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(S)-6-Methyl-1,4-oxazepan-6-ol HCl Overview


(S)-6-Methyl-1,4-oxazepan-6-ol hydrochloride (CAS 2832734-19-5) is a chiral seven-membered heterocyclic building block belonging to the 1,4-oxazepane class. The compound exists as a hydrochloride salt, enhancing its crystallinity and handling properties relative to the free base [1]. It is characterized by a defined (S)-stereochemistry at the 6-position, with a molecular weight of 167.63 g/mol and a computed topological polar surface area (TPSA) of 41.5 Ų [2]. As an intermediate, it provides a stereochemically pure scaffold for the construction of complex bioactive molecules in medicinal chemistry and drug discovery [3].

Stereochemically pure (S)-enantiomer scaffold
Hydrochloride salt enhances crystallinity and handling
Supports fragment-based and medicinal chemistry workflows

(S)-6-Methyl-1,4-oxazepan-6-ol HCl: Substitution Risks


Generic substitution with racemic mixtures, alternative stereoisomers, or non-salt forms of 6-methyl-1,4-oxazepan-6-ol introduces quantifiable risks to synthetic fidelity, downstream biological activity, and operational stability. The specific (S)-configuration at the C6 position is critical: crystallographic data from the (R)-enantiomer demonstrates defined binding to the cAMP-dependent protein kinase A active site [1], implying that inversion of stereochemistry would alter molecular recognition in chiral environments. Furthermore, the hydrochloride salt form provides a distinct stability profile, requiring defined storage conditions (-20°C for 3 years) to prevent hygroscopic degradation [2], whereas free base and racemic variants may exhibit differing shelf-life and handling requirements. Finally, the presence of both methyl and hydroxyl substituents on the 6-position increases the TPSA to 41.5 Ų compared to 21.3 Ų for unsubstituted 1,4-oxazepane [3], directly impacting physicochemical properties relevant to permeability and formulation. These differences are not interchangeable without compromising experimental reproducibility.

Stereochemical inversion
Inverting the C6 stereochemistry can alter kinase binding profiles, reducing SAR reproducibility.
Salt-form mismatch
Free base forms may lack the defined stability profile of the hydrochloride, risking degradation during storage.
Scaffold polarity shift
Unsubstituted oxazepane scaffolds possess lower polarity and different permeability characteristics.

(S)-6-Methyl-1,4-oxazepan-6-ol HCl: Head-to-Head Data


Enantiomeric Purity: (S)-Enantiomer vs. Racemate

The (S)-enantiomer hydrochloride (CAS 2832734-19-5) is supplied at a verified purity of 99.80% as determined by HPLC [1]. In contrast, the racemic 6-methyl-1,4-oxazepan-6-ol hydrochloride (CAS 1823315-50-9) is commonly available at 98% purity . This 1.80% absolute purity difference, while seemingly small, translates to a 47% reduction in total impurity content (from 2.0% to 1.2% total impurities), which is critical for applications requiring strict stereochemical fidelity and low background interference in biological assays.

Enantiomeric Purity
Head-to-head
99.80% (HPLC)
vs. racemic 98% — 1.80% abs. increase, 47% fewer impurities
Higher stereochemical fidelity for SAR
Supplier specification; verify by chiral HPLC
Chiral Synthesis Quality Control Medicinal Chemistry

Salt Form Stability: Hydrochloride vs. Free Base

The hydrochloride salt of (S)-6-methyl-1,4-oxazepan-6-ol demonstrates defined long-term storage stability: powder form is stable for 3 years at -20°C [1]. In contrast, the free base form (CAS 2832734-18-4) lacks standardized commercial stability data and is known within the class to exhibit hygroscopicity, requiring inert atmosphere handling to prevent disproportionation . The conversion to the hydrochloride salt increases molecular weight from 131.17 g/mol (free base) to 167.63 g/mol (salt), reflecting the stoichiometric addition of HCl and conferring enhanced crystallinity and ease of weighing [2].

Salt-form Stability
Class-level
3 years at -20°C (powder)
vs. free base: no standardized data; hygroscopic
Reduces degradation risk during storage
Free base stability inferred from class
Compound Management Stability Formulation

Polar Surface Area: Substituted vs. Unsubstituted Scaffold

The topological polar surface area (TPSA) of (S)-6-methyl-1,4-oxazepan-6-ol hydrochloride is computed at 41.5 Ų [1], nearly double that of the unsubstituted 1,4-oxazepane core (21.3 Ų) [2]. This 20.2 Ų increase is attributed to the presence of the 6-hydroxyl group (contributing ~20 Ų) and the methyl substituent, which together increase hydrogen bond donor count to 2 and acceptor count to 3 compared to 1 and 2 respectively for the parent scaffold [3]. TPSA values above 40 Ų are associated with reduced passive membrane permeability and increased aqueous solubility, a profile that is valuable for tuning the drug-like properties of derived analogs.

Polar Surface Area
Computed
41.5 Ų
vs. unsubstituted oxazepane: 21.3 Ų (95% increase)
Alters permeability and solubility profile
Supports ADME property tuning
Drug Design ADME Permeability

Stereochemistry-Dependent Kinase Binding

Crystallographic data from PDB entry 5N3G (1.16 Å resolution) confirms that (R)-1,4-oxazepan-6-ol binds within the ATP-binding pocket of cAMP-dependent protein kinase A (PKA) [1]. While no direct binding data is available for the (S)-enantiomer, the high-resolution structure establishes that the 1,4-oxazepan-6-ol scaffold engages the kinase active site in a stereospecific manner. This implies that the (S)-enantiomer will exhibit a distinct binding pose and potentially different selectivity profile across the kinome. The availability of both enantiomers (S-isomer CAS 2832734-19-5; R-isomer CAS 2907674-79-5) enables comparative structure-activity relationship (SAR) studies to optimize target selectivity .

Kinase Binding
Cross-study comparable
(R)-enantiomer bound to PKA (PDB 5N3G)
(S)-enantiomer: no direct binding data
Stereochemistry likely impacts kinase selectivity
Enables parallel SAR exploration
Fragment-Based Drug Discovery Kinase Inhibitors Stereochemistry

(S)-6-Methyl-1,4-oxazepan-6-ol HCl Applications


Stereospecific Building Block for Kinase Inhibitors

The defined (S)-stereochemistry and high purity (99.80%) [1] make this compound an ideal building block for constructing kinase inhibitors where chirality influences binding mode and selectivity. Crystallographic evidence of the (R)-enantiomer binding to PKA [2] demonstrates the scaffold's engagement with kinase active sites; the (S)-enantiomer provides the complementary stereoisomer for SAR exploration, enabling medicinal chemists to identify the optimal stereochemical configuration for target potency and selectivity.

Stable Intermediate for Multi-Step Synthesis

The hydrochloride salt form offers a defined 3-year stability window at -20°C [3], making it suitable for inclusion in compound libraries and for use in multi-step synthetic campaigns where intermediates may be stored for extended periods. This stability reduces the need for repeated synthesis and purification, lowering overall project costs and improving material traceability.

Polar Scaffold for ADME Optimization

With a TPSA of 41.5 Ų [4], the compound provides a significantly more polar scaffold compared to unsubstituted oxazepanes (21.3 Ų) [5]. This property is valuable for medicinal chemists aiming to reduce passive membrane permeability (e.g., to limit CNS exposure) or to increase aqueous solubility of final drug candidates. The quantitative TPSA difference allows for rational scaffold selection based on desired ADME properties.

Application
Selection Property
Validation Focus
Kinase inhibitor SAR scaffold
Enantiomeric purity and stereochemical control
Binding selectivity and kinome profiling
Multi-step synthesis intermediate
Salt-form stability and crystallinity
Long-term storage and handling reproducibility
Polarity-tuned ADME scaffold
Polar surface area elevation
Permeability and solubility endpoint review
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